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Compound of Interest

Compound Name: L-Styrylalanine

Cat. No.: B1276584 Get Quote

Essential guidance for the safe handling and disposal of L-Styrylalanine, ensuring the safety

of personnel and compliance with regulatory standards.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of L-Styrylalanine,

a non-proteinogenic amino acid utilized in various research applications. Adherence to these

protocols is essential to minimize risks and ensure compliance with institutional and regulatory

requirements.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle L-Styrylalanine with

appropriate care in a well-ventilated area, preferably within a chemical fume hood.[1] Personal

Protective Equipment (PPE) is mandatory. This includes:

Eye Protection: Wear chemical safety goggles or glasses with side shields.

Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

Body Protection: A standard laboratory coat is required to protect clothing.

Avoid the formation of dust and aerosols.[1] In case of accidental contact, wash skin thoroughly

with soap and water. If inhaled, move to an area with fresh air. For eye contact, rinse cautiously
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with water for several minutes.

Step-by-Step Disposal Protocol
The disposal of L-Styrylalanine and materials contaminated with it should be managed

through your institution's hazardous waste program. Do not dispose of this chemical down the

drain or in the regular trash unless explicitly approved by your Environmental Health and Safety

(EHS) department.

Waste Identification and Segregation:

Properly label all waste containers with the full chemical name: "L-Styrylalanine" and its

CAS number: 267650-37-3.

Segregate L-Styrylalanine waste from other chemical waste streams to prevent potential

reactions.

Disposal of Unused or Expired L-Styrylalanine (Solid):

Place the solid L-Styrylalanine in a clearly labeled, sealed, and appropriate chemical

waste container.

This container should be designated for solid chemical waste.

Disposal of Contaminated Materials (Solid Waste):

Collect all solid materials contaminated with L-Styrylalanine, such as gloves, weighing

papers, and pipette tips, in a designated and clearly labeled waste bag or container.

Ensure this container is sealed before being placed in the appropriate solid hazardous

waste stream.

Disposal of L-Styrylalanine Solutions (Liquid Waste):

Collect all aqueous and solvent-based solutions containing L-Styrylalanine in a labeled,

sealed, and leak-proof waste container.

The container should be compatible with the solvent used.
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Never mix incompatible waste streams.

Storage and Collection:

Store all waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Arrange for the collection of the chemical waste through your institution's EHS department

or a certified hazardous waste disposal contractor.

L-Styrylalanine Properties
A summary of the key chemical and physical properties of L-Styrylalanine is provided in the

table below for easy reference.

Property Value

Chemical Formula C₁₁H₁₃NO₂

Molecular Weight 191.23 g/mol

CAS Number 267650-37-3

Appearance White to off-white powder

Boiling Point 399.4±42.0 °C (Predicted)

Density 1.179±0.06 g/cm³ (Predicted)

Storage Temperature 2-8°C, Sealed in dry, dark place

Data sourced from chemical suppliers and databases.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of L-
Styrylalanine and associated waste materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of L-Styrylalanine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276584#l-styrylalanine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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